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Compound of Interest

Compound Name: R6G phosphoramidite, 6-isomer

Cat. No.: B14771014

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with R6G phosphoramidite, 6-
isomer. Adherence to these protocols is essential for ensuring personal safety and maintaining
the integrity of the product.

I. Hazard Identification and Personal Protective
Equipment (PPE)

R6G phosphoramidite, 6-isomer, should be handled with care, taking into account the
hazards associated with both the phosphoramidite moiety and the Rhodamine 6G dye. While a
specific Safety Data Sheet (SDS) for this compound is not readily available, information from
related compounds suggests it may be harmful if swallowed, cause serious eye damage, and
may cause skin irritation or an allergic reaction.[1][2][3][4] The phosphoramidite component is
sensitive to moisture and air.[5]

Quantitative Data Summary
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Property Value Reference
CAS Number 1355330-47-0 [6][7]
Molecular Formula C46H54F6N508P [7]
Molecular Weight 949.93 g/mol [7]
Appearance Yellowish foam [7]
Solubility Good in DCM and acetonitrile [71[8]

Storage Temperature

-20°C, in the dark, desiccated

[6]i8]

Excitation Maximum (Amax)

518 nm

[elr71el

Emission Maximum (Aem)

542 nm

[elr71el

Molar Extinction Coefficient

116,000 M—1cm—1

[71(8]

Fluorescence Quantum Yield

0.95

[7](8]

Recommended Personal Protective Equipment (PPE)
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Category Item Specifications
Use equipment tested and
) approved under government
Eye/Face Protection Safety Goggles/Glasses

standards such as NIOSH
(US) or EN 166 (EU).[9]

Face Shield

Recommended when there is
a splash hazard.[9][10]

Skin Protection

Chemical-Impermeable Gloves

Handle with nitrile gloves.
Inspect gloves prior to use and
dispose of contaminated

gloves properly.[5][9]

Laboratory Coat

A laboratory coat must be

worn.[9]

Respiratory Protection

NIOSH-approved Respirator

Use if ventilation is inadequate

or dust is generated.[9][11]

Il. Operational Plan: Step-by-Step Handling

Procedure

This section outlines the workflow for the safe handling of R6G phosphoramidite, 6-isomer,

from preparation to use in oligonucleotide synthesis.

A. Preparation

o Consult Safety Data Sheet (SDS): Although a specific SDS for this exact isomer is not
readily available, review the SDS for Rhodamine 6G and other similar phosphoramidites to
understand the potential hazards.[1][2][4]

o Ensure Proper Ventilation: Work in a well-ventilated area, preferably within a certified

chemical fume hood.[5]

o Gather Materials: Assemble all necessary equipment, including PPE, anhydrous acetonitrile

for dilution, and any other reagents for the synthesis process.[8]
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e Personal Protective Equipment (PPE) Check: Don the recommended PPE as detailed in the

table above.
B. Handling and Use

» Equilibration: Before opening, allow the vial of R6G phosphoramidite to warm to room

temperature to prevent moisture condensation.

e Reconstitution: Dissolve the phosphoramidite in anhydrous acetonitrile to the desired
concentration.[8] Keep the container tightly sealed when not in use.[5]

e Oligonucleotide Synthesis:
o Coupling: A typical coupling time is 10 minutes.[6][7]

o Deprotection: Use a solution of tert-Butylamine in water (1:3 v/v) overnight at 55°C.[6][7]
Crucially, do not use agueous ammonia or AMA (ammonium hydroxide/methylamine), as
this will cause complete and irreversible degradation of the R6G dye.[6][7]

e Post-Handling:
o Wash hands thoroughly after handling the compound.[5]
o Decontaminate all work surfaces.

lll. Disposal Plan

Proper disposal of R6G phosphoramidite, 6-isomer, and any contaminated materials is

critical to prevent environmental harm and ensure regulatory compliance.

A. Waste Segregation and Collection

e Solid Waste: Collect unused R6G phosphoramidite powder, contaminated gloves, weigh
boats, and other disposable materials in a dedicated, clearly labeled hazardous waste

container.

 Liquid Waste: Collect any solutions containing R6G phosphoramidite in a separate, sealed,

and clearly labeled hazardous waste container.
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» Contaminated Labware: Decontaminate non-disposable labware according to standard
laboratory procedures for hazardous chemicals.

B. Labeling and Storage of Waste

e Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the
full chemical name: "R6G phosphoramidite, 6-isomer".

o Storage: Store hazardous waste in a designated, well-ventilated, and secure area, away
from incompatible materials.

C. Final Disposal

» Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal
environmental regulations.[4]

o Professional Disposal Service: Utilize a certified hazardous waste disposal company for the
final removal and treatment of the chemical waste.

IV. Experimental Workflow and Logic Diagrams

The following diagrams illustrate the key procedural workflows for handling R6G
phosphoramidite, 6-isomer.
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Caption: Workflow for Handling R6G Phosphoramidite, 6-lIsomer.
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Caption: Hazard and PPE Relationship for R6G Phosphoramidite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-ré6g-phosphoramidite-6-isomer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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